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Compound of Interest

Compound Name: 3-Fluoro-2-hydroxypropanoic acid

Cat. No.: B3052655 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

specialized chemical reagents is paramount. This guide provides essential safety and logistical

information for the use of 3-Fluoro-2-hydroxypropanoic acid, ensuring both personal safety

and the integrity of your research.

3-Fluoro-2-hydroxypropanoic acid is a valuable compound in various research and

development applications. However, its hazardous properties necessitate strict adherence to

safety protocols. This document outlines the required personal protective equipment (PPE),

operational procedures, and disposal plans to minimize risks associated with its handling.

Hazard Analysis and Personal Protective Equipment
(PPE)
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Fluoro-2-hydroxypropanoic acid is classified with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye damage[1]

May cause respiratory irritation[1]
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Given these hazards, a comprehensive PPE plan is mandatory. The following table

summarizes the recommended PPE for handling this chemical.

PPE Category Specific Recommendations Reasoning

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)

To prevent skin contact and

irritation. Nitrile gloves are

suitable for handling most

corrosive chemicals in a

laboratory setting.[2]

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1 standard.

A face shield should be worn

over goggles when there is a

significant risk of splashing.

To protect against serious eye

damage from splashes.[2][3]

Body Protection
Chemical-resistant lab coat or

apron.

To protect the skin from

splashes and contamination.[3]

[4]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If a fume hood is

not available or if

aerosolization is likely, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and acid gases

should be used.

To prevent respiratory tract

irritation from vapors or

aerosols.[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety. The following diagram illustrates

the recommended procedure for working with 3-Fluoro-2-hydroxypropanoic acid.
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Workflow for Handling 3-Fluoro-2-hydroxypropanoic Acid

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Chemical Fume Hood

Weigh/Measure Chemical

Proceed to handling

Perform Experiment

Decontaminate Work Area

Experiment complete

Dispose of Waste

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3-Fluoro-2-hydroxypropanoic acid.
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Disposal Plan: Managing Halogenated Organic
Waste
Proper disposal of 3-Fluoro-2-hydroxypropanoic acid and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance. As a

fluorinated organic compound, it must be disposed of as halogenated organic waste.[6]

The following decision tree outlines the proper disposal path:

Disposal Decision Tree for 3-Fluoro-2-hydroxypropanoic Acid Waste

Waste Generated

Is the waste liquid or solid?

Collect in a designated, labeled, and sealed container for halogenated organic liquid waste.

Liquid

Collect in a designated, labeled, and sealed container for halogenated organic solid waste.

Solid

Contact Environmental Health & Safety (EHS) for pickup and disposal.

Click to download full resolution via product page

Caption: A decision tree for the proper segregation and disposal of waste.

Key Disposal Principles:

Segregation: Never mix halogenated organic waste with non-halogenated waste streams.[6]
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Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.

Containment: Waste containers should be kept closed except when adding waste and stored

in a secondary containment tray.

By implementing these safety and handling protocols, researchers can confidently and safely

utilize 3-Fluoro-2-hydroxypropanoic acid in their work, fostering a secure and productive

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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